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Compound of Interest

Compound Name: 2-Bromo-5-chloro-3-methylaniline

CAS No.: 631910-14-0

Cat. No.: B3275917

Get Quote

Chemical Profile & Hazard Deconstruction
2-Bromo-5-chloro-3-methylaniline (CAS: 631910-14-0) is a polyhalogenated aniline

derivative utilized primarily as a scaffold in the synthesis of bioactive heterocyclic compounds,

including benzothiadiazepines and quinoxalinones.

While often labeled with "Warning" (Category 4) GHS classifications, experienced chemists

must treat this compound with the deference due to all lipophilic aniline derivatives. The

presence of the methyl group enhances lipophilicity, potentially accelerating dermal absorption,

while the halogen substituents (bromo/chloro) dictate specific waste and metabolic

considerations.
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Parameter Data

CAS Number 631910-14-0

Molecular Formula C₇H₇BrClN

Molecular Weight 220.49 g/mol

Physical State Solid (typically off-white to brown powder)

Solubility
Low in water; soluble in DCM, DMSO, Ethyl

Acetate

The "Hidden" Hazard: Methemoglobinemia
Standard Safety Data Sheets (SDS) often list Acute Toxicity (Oral/Dermal/Inhalation) Category

4. However, the core toxicological mechanism of anilines involves metabolic activation (N-

hydroxylation) leading to Methemoglobinemia.

Mechanism: The metabolite oxidizes ferrous hemoglobin (Fe²⁺) to ferric hemoglobin (Fe³⁺),

which cannot transport oxygen.

Clinical Sign: Cyanosis (blue/grey skin discoloration) is a late-stage indicator.

Expert Insight: Never rely solely on odor or immediate irritation to detect exposure. The onset

of methemoglobinemia can be delayed 2–4 hours post-exposure.

Engineering Controls & Personal Protective
Equipment (PPE)
Effective safety relies on a hierarchy of controls. For halogenated anilines, containment is the

primary defense.

Engineering Controls[1][2]
Primary Containment: All weighing and open-vessel manipulations must occur within a

certified Chemical Fume Hood (CFH) operating at 80–100 fpm face velocity.
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Static Control: Halogenated aromatic powders are often electrostatic. Use an ionizing bar or

anti-static gun during weighing to prevent "fly-away" dust, which acts as a hidden

contamination source.

PPE Selection Logic
Standard latex gloves are insufficient for halogenated anilines due to rapid permeation of the

organic carrier solvents often used (e.g., DCM).

PPE Component Recommendation Technical Rationale

Hand Protection

Double-gloving:1. Inner: Nitrile

(4 mil)2. Outer: Silver Shield®

(Laminate) or thick Nitrile (8

mil)

Laminate films provide the

broadest resistance to the

aromatic amine and the

halogenated solvents

(DCM/Chloroform) typically

used in its synthesis.

Respiratory
P100/OV Cartridge (if outside

hood)

Required only if engineering

controls fail (e.g., spill

cleanup). P100 filters

particulates; OV protects

against amine vapors.

Body Tyvek® Lab Coat

Disposable coats prevent

accumulation of toxic dust on

reusable fabric lab coats,

reducing cross-contamination

in communal areas.

Operational Protocols: Synthesis & Handling
The following workflow integrates safety checks directly into the experimental procedure.

Diagram: Safe Handling Workflow
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Start: Material Retrieval

Pre-Check:
Fume Hood Flow & 

Anti-Static Gun Ready

Weighing:
Use Closed Balance inside Hood.

Avoid Spatula Flicking.

Solubilization:
Add Solvent (DCM/DMSO) 

IMMEDIATELY to suppress dust.

 Minimize Dust Time

Reaction:
Maintain Inert Atms (N2/Ar).

Monitor Internal Temp.

Quenching/Workup:
Acidic Wash (HCl) converts 

free amine to salt (Water Soluble).

 Complete Conversion

Disposal:
Segregate as Halogenated Organic.

Click to download full resolution via product page
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Caption: Operational logic flow from retrieval to disposal, emphasizing dust suppression and

chemical conversion.

Step-by-Step Methodology
Preparation:

Verify fume hood certification.

Don double gloves (Inner: Nitrile, Outer: Laminate/Nitrile).

Prepare a "Decon Tray" inside the hood lined with absorbent pads to catch minor spills.

Weighing (The High-Risk Step):

2-Bromo-5-chloro-3-methylaniline is a solid.[1] Static charge can cause the powder to

disperse.

Technique: Do not dispense directly into a flask on the balance. Weigh into a disposable

anti-static boat or weigh paper, then transfer.

Immediate Solubilization: Once transferred to the reaction vessel, immediately add the

starting solvent to wet the powder and eliminate the inhalation hazard.

Reaction Monitoring:

If heating is required, ensure a reflux condenser is fitted before heating begins.

TLC Monitoring: When spotting TLC plates, use a capillary tube. Do not blow on the

capillary to dry it (risk of inhalation). Let the solvent evaporate in the hood.

Workup & Quenching:

Acid Wash: Washing the organic layer with dilute HCl (1M) will protonate the aniline

(forming the anilinium salt), rendering it water-soluble. This moves the toxic amine into the

aqueous waste stream, which is often easier to control than organic solvent evaporation.
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Note: If the product is the amine itself, this step is skipped, but all glassware must be

rinsed with acetone into the halogenated waste container.

Emergency Response & Spill Management
Medical Emergency: Cyanosis Check
If exposure is suspected (even without pain):

Immediate Wash: Flush skin with soap and water for 15 minutes. Do not use alcohol

(enhances absorption).

Observation: Monitor for blue discoloration of lips/fingernails.

Antidote Info: Medical professionals may administer Methylene Blue for severe

methemoglobinemia, but this is a clinical decision.

Spill Cleanup Protocol
Do NOT use bleach. Hypochlorites can react with anilines to form N-chloroanilines or

chloramines, which are more toxic/volatile.

Evacuate: Clear the immediate area.

PPE Up: Wear P100 respirator if outside the hood.

Absorb: Use sand, vermiculite, or a commercial solvent absorbent pad.

Decontaminate: Wash the surface with a dilute surfactant (soap water) followed by a dilute

acid (e.g., 5% acetic acid) to protonate and solubilize residues, then wipe up.

Waste Management
Proper disposal is critical due to the halogen content (Br, Cl).

Classification:Halogenated Organic Waste.

Segregation: Do NOT mix with non-halogenated solvents (like acetone/methanol waste) if

your facility separates them. The high cost of incinerating halogenated waste requires strict
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segregation.

Labeling: Explicitly list "2-Bromo-5-chloro-3-methylaniline" on the tag. Do not just write

"Organic Waste."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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